Cas no 1375471-85-4 (6-amino-2-methyl-6H,7H,8H,9H,11H-pyrido[2,1-b]quinazolin-11-one)

• Product Name: 6-amino-2-methyl-6H,7H,8H,9H,11H-pyrido[2,1-b]quinazolin-11-one
• CAS No: 1375471-85-4
• MF: C₁₃H₁₅N₃O
• MW: 229.277702569962
• MDL: MFCD21602591
• CID: 5100079
• PubChem ID: 73994737
• Update Time: 2025-05-24

6-amino-2-methyl-6H,7H,8H,9H,11H-pyrido[2,1-b]quinazolin-11-one Chemical and Physical Properties

Names and Identifiers

• 11H-Pyrido[2,1-b]quinazolin-11-one, 6-amino-6,7,8,9-tetrahydro-2-methyl-
• 6-Amino-2-methyl-6,7,8,9-tetrahydro-11h-pyrido[2,1-b]quinazolin-11-one
• 6-amino-2-methyl-6H,7H,8H,9H,11H-pyrido[2,1-b]quinazolin-11-one

• MDL： MFCD21602591
• Inchi： 1S/C13H15N3O/c1-8-4-5-11-9(7-8)13(17)16-6-2-3-10(14)12(16)15-11/h4-5,7,10H,2-3,6,14H2,1H3
• InChI Key： SVPKLQRQMMUYGX-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(C)C=C2)C(=O)N2CCCC(N)C=12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on 6-amino-2-methyl-6H,7H,8H,9H,11H-pyrido[2,1-b]quinazolin-11-one

6-Amino-2-Methyl-6H,7H,8H,9H,11H-Pyrido[2,1-B]Quinazolin-11-One: A Comprehensive Overview

The compound with CAS No. 1375471-85-4, known as 6-amino-2-methyl-6H,7H,8H,9H,11H-pyrido[2,1-b]quinazolin-11-one, is a highly intriguing molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the broader class of pyrido[2,1-b]quinazoline derivatives, which are known for their unique structural features and potential biological activities. The pyrido[2,1-b]quinazoline core of this molecule is a fused bicyclic system consisting of a pyridine ring and a quinazoline moiety. This structure not only imparts stability but also provides a platform for functionalization at various positions.

Recent studies have highlighted the importance of pyrido[2,1-b]quinazoline derivatives in drug discovery. For instance, researchers have demonstrated that these compounds can act as potent inhibitors of various kinases and other enzymes associated with diseases such as cancer and neurodegenerative disorders. The 6-amino and 2-methyl substituents in this compound play crucial roles in modulating its pharmacokinetic properties and bioavailability. The amino group at position 6 is particularly significant as it can participate in hydrogen bonding interactions with target proteins.

The synthesis of 6-amino-2-methyl-6H... involves a multi-step process that typically begins with the preparation of the quinazoline core. This is followed by the introduction of the pyridine ring through appropriate coupling reactions. The functionalization steps are critical to ensure the correct placement of substituents and to achieve the desired stereochemistry. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such complex molecules.

In terms of biological activity, this compound has shown promising results in preclinical studies. For example, it has been reported to exhibit selective inhibition against certain tyrosine kinases that are overexpressed in various cancers. The methyl group at position 2 contributes to the hydrophobicity of the molecule, which enhances its ability to penetrate cellular membranes and reach intracellular targets.

Moreover, computational studies using molecular docking have revealed that 6-amino... can bind effectively to key residues within the active sites of its target enzymes. These findings underscore its potential as a lead compound for further optimization in drug development programs.

In conclusion, 6-amino-2-methyl... represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique structure and promising biological profile make it an attractive candidate for further research. As ongoing studies continue to uncover new insights into its mechanism of action and efficacy profiles